5-chloro-N-(4-(dimethylamino)phenethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-[4-(dimethylamino)phenyl]ethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H21ClN2O3S/c1-20(2)15-7-4-13(5-8-15)10-11-19-24(21,22)17-12-14(18)6-9-16(17)23-3/h4-9,12,19H,10-11H2,1-3H3
• InChI Key: MJMXKIAFIPZGDX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C17H21ClN2O3S
• Molecular Weight: 368.9 g/mol

Description

Synthesis Analysis

A novel series of sulfonamide derivatives, coupled with a salicylamide scaffold, was designed and synthesized. The structures of the synthesized compounds were established using 1H NMR, 13C NMR, and high-resolution mass spectroscopy.

Molecular Structure Analysis

The molecular structure of this compound involves an intramolecular NH···O(H) hydrogen bond and an intermolecular C=O···H–O hydrogen bond. These bonds contribute to the formation of an infinite linear chain in the crystal structure of the compound.

Scientific Research Applications

Enzyme Inhibition and Therapeutic Potential

• Alzheimer’s Disease Treatment : A study focused on the synthesis of a series of sulfonamides derived from 4-methoxyphenethylamine demonstrated that these compounds have significant acetylcholinesterase inhibitory activity. Such compounds could serve as potential therapeutic agents for Alzheimer’s disease, highlighting the role of sulfonamides in designing inhibitors for neurological conditions (Abbasi et al., 2018).

• Antimicrobial and Antifungal Activities : Another research avenue involves the synthesis of novel chiral and achiral sulfonamides with promising in vitro anti-HIV and antifungal activities. This underscores the potential of sulfonamide compounds in addressing infectious diseases and developing new antimicrobial agents (Zareef et al., 2007).

Safety and Hazards

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